molecular formula C11H22O2S B8462433 Ethyl 6-(propylthio)hexanoate

Ethyl 6-(propylthio)hexanoate

Cat. No.: B8462433
M. Wt: 218.36 g/mol
InChI Key: FXRWPBIZZZDBQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 6-(propylthio)hexanoate is a useful research compound. Its molecular formula is C11H22O2S and its molecular weight is 218.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H22O2S

Molecular Weight

218.36 g/mol

IUPAC Name

ethyl 6-propylsulfanylhexanoate

InChI

InChI=1S/C11H22O2S/c1-3-9-14-10-7-5-6-8-11(12)13-4-2/h3-10H2,1-2H3

InChI Key

FXRWPBIZZZDBQW-UHFFFAOYSA-N

Canonical SMILES

CCCSCCCCCC(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of propanethiol (0.609 ml, 6.72 mmol) in anhydrous THF (10 ml) was cooled to −10° C. in a nitrogen atmosphere. 2 M nBuLi (4.03 ml, 8.07 mmol) was added dropwise and the mixture was then stirred for 10 minutes. A solution of ethyl 6-bromohexanoate in anhydrous THF (5 ml) was then added and the mixture was stirred for 40 minutes. The reaction mixture was quenched by adding water and then extracted with ethyl acetate. The organic layer was washed with water and saturated brine and dried over sodium sulfate. The organic layer was concentrated under reduced pressure, and the resulting residue was then purified by silica gel column chromatography (hexane:ethyl acetate=15:1) to give ethyl 6-(propylthio)hexanoate as a colorless oily substance (1.46 g, 100%).
Quantity
0.609 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
4.03 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
5 mL
Type
solvent
Reaction Step Three

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